Centrinone-B Centrinone-B Centrinone-B is a reversible inhibitor of Polo-like kinase 4 (Plk4).
Brand Name: Vulcanchem
CAS No.: 1798871-31-4
VCID: VC0523165
InChI: InChI=1S/C27H27F2N7O5S2/c1-16-13-22(34-33-16)30-25-24(41-2)26(35-11-4-3-5-12-35)32-27(31-25)42-21-10-9-18(14-19(21)28)43(39,40)15-17-7-6-8-20(23(17)29)36(37)38/h6-10,13-14H,3-5,11-12,15H2,1-2H3,(H2,30,31,32,33,34)
SMILES: CC1=CC(=NN1)NC2=C(C(=NC(=N2)SC3=C(C=C(C=C3)S(=O)(=O)CC4=C(C(=CC=C4)[N+](=O)[O-])F)F)N5CCCCC5)OC
Molecular Formula: C27H27F2N7O5S2
Molecular Weight: 631.7 g/mol

Centrinone-B

CAS No.: 1798871-31-4

Cat. No.: VC0523165

Molecular Formula: C27H27F2N7O5S2

Molecular Weight: 631.7 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Centrinone-B - 1798871-31-4

Specification

Description Centrinone-B is a reversible inhibitor of Polo-like kinase 4 (Plk4).
CAS No. 1798871-31-4
Molecular Formula C27H27F2N7O5S2
Molecular Weight 631.7 g/mol
IUPAC Name 2-[2-fluoro-4-[(2-fluoro-3-nitrophenyl)methylsulfonyl]phenyl]sulfanyl-5-methoxy-N-(5-methyl-1H-pyrazol-3-yl)-6-piperidin-1-ylpyrimidin-4-amine
Standard InChI InChI=1S/C27H27F2N7O5S2/c1-16-13-22(34-33-16)30-25-24(41-2)26(35-11-4-3-5-12-35)32-27(31-25)42-21-10-9-18(14-19(21)28)43(39,40)15-17-7-6-8-20(23(17)29)36(37)38/h6-10,13-14H,3-5,11-12,15H2,1-2H3,(H2,30,31,32,33,34)
Standard InChI Key UPZNTUYHCRQOIQ-UHFFFAOYSA-N
SMILES CC1=CC(=NN1)NC2=C(C(=NC(=N2)SC3=C(C=C(C=C3)S(=O)(=O)CC4=C(C(=CC=C4)[N+](=O)[O-])F)F)N5CCCCC5)OC
Canonical SMILES CC1=CC(=NN1)NC2=C(C(=NC(=N2)SC3=C(C=C(C=C3)S(=O)(=O)CC4=C(C(=CC=C4)[N+](=O)[O-])F)F)N5CCCCC5)OC
Appearance Solid powder

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